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Compound of Interest

Compound Name:
Guaiacylglycerol-beta-guaiacyl

ether

Cat. No.: B1235921 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Guaiacylglycerol-beta-guaiacyl ether (CAS RN: 7382-59-4), a common model compound in

lignin monomer research. Adherence to these procedures is critical to ensure personnel safety

and environmental protection.

Immediate Safety and Handling
Before handling Guaiacylglycerol-beta-guaiacyl ether, it is imperative to be familiar with its

safety profile. While not classified under any hazard class according to Regulation (EC) No

1272/2008, it is identified as being very toxic to aquatic life.[1] Therefore, preventing its release

into the environment is a primary concern.

Personal Protective Equipment (PPE):

Respiratory Protection: Use a dust respirator, especially when handling the powder form, to

avoid dispersion.[2]

Hand Protection: Wear protective gloves.[2]

Eye Protection: Safety glasses are mandatory. A face shield may be required in situations

with a higher risk of splashing.[2]
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Skin and Body Protection: Wear protective clothing and, if necessary, protective boots.[2]

Handling and Storage:

Handle in a well-ventilated area, preferably with a local exhaust system, to minimize dust or

aerosol generation.[2]

Avoid contact with skin, eyes, and clothing.[2]

Wash hands and face thoroughly after handling.[2]

Store in a tightly closed container in a cool, dark place.[2]

Keep away from incompatible materials such as oxidizing agents.[2]

Spill Response
In the event of a spill:

Restrict Access: Keep unnecessary personnel away from the spill area.

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent the product from entering drains, waterways, or the soil.

Clean-up: Carefully sweep the solid material into an airtight container, avoiding dust

dispersion.[2]

Disposal: Dispose of the collected material promptly in accordance with all applicable laws

and regulations.[2]

Operational Disposal Plan
The recommended disposal method for Guaiacylglycerol-beta-guaiacyl ether is incineration.

[2] This procedure should be carried out by a licensed waste disposal contractor.

Step-by-Step Disposal Procedure:
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Consult Regulations: Before proceeding, consult all federal, state, and local environmental

regulations to ensure full compliance.[2]

Material Preparation:

If possible and permissible, recycle the material.[2]

For disposal, you may dissolve or mix the material with a combustible solvent.[2] The

choice of solvent should be approved by your institution's environmental health and safety

(EHS) department and the waste disposal contractor.

Incineration:

The mixture should be burned in a chemical incinerator equipped with an afterburner and

a scrubber system to neutralize harmful combustion byproducts.[2]

Container Disposal: Dispose of the empty container as unused product, following the same

regulatory guidelines.

Quantitative Data Summary
While specific quantitative limits for disposal are determined by local regulations and the

capabilities of the disposal facility, the following table summarizes key data for

Guaiacylglycerol-beta-guaiacyl ether.

Property Value Source

CAS Number 7382-59-4 [2]

Molecular Formula C₁₇H₂₀O₆ [2]

GHS Hazard Classification Aquatic Acute 1 [1][3]

Hazard Statement H400: Very toxic to aquatic life [1]

Precautionary Statements P273, P391, P501 [1][3]

Storage Temperature 2-8°C [3]
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Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Guaiacylglycerol-beta-guaiacyl ether.
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Guaiacylglycerol-beta-guaiacyl Ether Disposal Workflow
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Caption: Disposal workflow for Guaiacylglycerol-beta-guaiacyl ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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